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Compound of Interest

Compound Name: 5-Phenyllevulinic acid

Cat. No.: B2641836 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
5-Phenyllevulinic acid, also known as 4-oxo-5-phenylpentanoic acid, is a fungal metabolite

that has garnered interest in the scientific community. It is recognized for its biological activities,

including inhibitory effects against the bacterium B. megaterium, the plant pathogenic fungus S.

tritici, and the alga C. fusca. Furthermore, it serves as a valuable intermediate in the synthesis

of sigma (σ) receptor ligands, which are of significant interest in drug development for their

potential therapeutic applications in a variety of central nervous system disorders. This guide

provides a comprehensive overview of the known physicochemical properties of 5-
Phenyllevulinic acid, details the experimental protocols for their determination, and illustrates

its role in the synthesis of sigma receptor ligands.

Core Physicochemical Properties
The fundamental physicochemical characteristics of 5-Phenyllevulinic acid are summarized in

the table below. It is important to note that while some properties have been experimentally

determined, others are predicted values derived from computational models due to a lack of

available experimental data.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b2641836?utm_src=pdf-interest
https://www.benchchem.com/product/b2641836?utm_src=pdf-body
https://www.benchchem.com/product/b2641836?utm_src=pdf-body
https://www.benchchem.com/product/b2641836?utm_src=pdf-body
https://www.benchchem.com/product/b2641836?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2641836?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Data Type

Molecular Formula C₁₁H₁₂O₃ Experimental

Molecular Weight 192.21 g/mol Experimental

Appearance Solid Experimental

Melting Point 106-108 °C Predicted

Boiling Point 365.9 °C at 760 mmHg Predicted

Solubility DMSO: 1 mg/mL[1] Experimental

pKa (acidic) 4.53 Predicted

logP 1.35 Predicted

Experimental Protocols for Physicochemical
Property Determination
Accurate determination of physicochemical properties is crucial for drug development and

research. The following are detailed methodologies for the key experiments cited.

Melting Point Determination
The melting point of a solid organic compound like 5-Phenyllevulinic acid can be determined

using the capillary method with a melting point apparatus.

Methodology:

Sample Preparation: A small amount of finely powdered, dry 5-Phenyllevulinic acid is

packed into a capillary tube, sealed at one end, to a height of 2-3 mm.

Apparatus Setup: The capillary tube is placed in the heating block of a melting point

apparatus.

Heating: The sample is heated at a steady and slow rate, typically 1-2 °C per minute, to

ensure thermal equilibrium between the sample and the thermometer.
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Observation: The temperature at which the first drop of liquid appears (the onset of melting)

and the temperature at which the entire solid phase has transitioned to liquid (completion of

melting) are recorded. This range is reported as the melting point. For a pure compound, this

range is typically narrow (0.5-1 °C).

Boiling Point Determination
As 5-Phenyllevulinic acid is a solid at room temperature, its boiling point is determined at

reduced pressure to prevent decomposition at high temperatures. The Thiele tube method is a

common technique for this purpose.

Methodology:

Sample Preparation: A small amount of 5-Phenyllevulinic acid is placed in a small test tube

(fusion tube). A capillary tube, sealed at one end, is inverted and placed inside the fusion

tube with the open end submerged in the liquid.

Apparatus Setup: The fusion tube is attached to a thermometer and placed in a Thiele tube

containing a high-boiling point liquid (e.g., mineral oil or silicone oil).

Heating: The side arm of the Thiele tube is gently heated, causing the oil to circulate and

heat the sample uniformly.

Observation: As the temperature rises, air trapped in the capillary tube will expand and

escape as a stream of bubbles. The heating is continued until a steady stream of bubbles

emerges. The heat source is then removed.

Recording: The temperature at which the bubbling stops and the liquid begins to enter the

capillary tube is recorded as the boiling point at that atmospheric pressure.

pKa Determination
The acid dissociation constant (pKa) of the carboxylic acid group in 5-Phenyllevulinic acid
can be determined by potentiometric titration.

Methodology:
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Solution Preparation: A known concentration of 5-Phenyllevulinic acid is dissolved in a

suitable solvent, typically a mixture of water and a co-solvent like methanol or ethanol to

ensure solubility.

Titration Setup: The solution is placed in a beaker with a calibrated pH electrode and a

magnetic stirrer.

Titration: A standardized solution of a strong base (e.g., NaOH) is added in small, precise

increments.

Data Collection: The pH of the solution is recorded after each addition of the titrant.

Analysis: A titration curve is generated by plotting the pH versus the volume of titrant added.

The pKa is the pH at the half-equivalence point, where half of the acid has been neutralized.

logP Determination
The partition coefficient (logP) is a measure of a compound's lipophilicity and is crucial for

predicting its pharmacokinetic properties. The shake-flask method is the traditional approach.

Methodology:

System Preparation: n-Octanol and water are mutually saturated by shaking them together

and allowing the phases to separate.

Partitioning: A known amount of 5-Phenyllevulinic acid is dissolved in a mixture of the pre-

saturated n-octanol and water in a separatory funnel.

Equilibration: The funnel is shaken vigorously to allow for the partitioning of the compound

between the two phases and then left to stand until the phases have completely separated.

Concentration Measurement: The concentration of 5-Phenyllevulinic acid in each phase is

determined using a suitable analytical technique, such as UV-Vis spectroscopy or High-

Performance Liquid Chromatography (HPLC).

Calculation: The logP is calculated as the logarithm of the ratio of the concentration of the

compound in the n-octanol phase to its concentration in the aqueous phase.
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Visualizations
Synthesis of Sigma (σ) Receptor Ligands
5-Phenyllevulinic acid serves as a key intermediate in the synthesis of various sigma receptor

ligands. The following diagram illustrates a generalized synthetic pathway.
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Caption: Synthetic pathway to a sigma receptor ligand.

Experimental Workflow for Physicochemical Property
Determination
The logical flow for determining the key physicochemical properties of a solid organic acid like

5-Phenyllevulinic acid is depicted below.
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Caption: Workflow for physicochemical property analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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